molecular formula C12H11N3O2 B6282407 4-[(4-methylphenyl)amino]pyrimidine-5-carboxylic acid CAS No. 16100-48-4

4-[(4-methylphenyl)amino]pyrimidine-5-carboxylic acid

Cat. No. B6282407
CAS RN: 16100-48-4
M. Wt: 229.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the class of organic compounds known as pyrimidinecarboxylic acids and derivatives . These are compounds containing a pyrimidine ring which bears a carboxylic acid group (or a derivative thereof) .


Synthesis Analysis

Pyrimidine synthesis involves various methods. One such method involves an oxidative annulation involving anilines, aryl ketones, and DMSO as a methine equivalent promoted by K2S2O8 . Another method involves a ZnCl2-catalyzed three-component coupling reaction that allows the synthesis of various 4,5-disubstituted pyrimidine derivatives in a single step from functionalized enamines, triethyl orthoformate, and ammonium acetate .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C12H11N3O2/c1-8-2-4-9(5-3-8)15-11-10(12(16)17)6-13-7-14-11/h2-7H,1H3,(H,16,17)(H,13,14,15) .


Chemical Reactions Analysis

The chemical reactions of pyrimidines are diverse and depend on the specific substitutions on the pyrimidine ring. For instance, pyrimidines can undergo direct metallation with lithium diisopropylamide to yield 4-lithio-5-bromopyrimidine .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 229.24 . It is a solid at room temperature .

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

Future Directions

While the specific future directions for this compound are not mentioned in the available literature, pyrimidines in general have been the subject of extensive research due to their wide range of pharmacological effects . Detailed structure-activity relationship (SAR) analysis and prospects provide clues for the synthesis of novel pyrimidine analogs possessing enhanced activities with minimum toxicity .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(4-methylphenyl)amino]pyrimidine-5-carboxylic acid involves the reaction of 4-methylbenzenamine with ethyl 2-amino-4,6-dihydroxypyrimidine-5-carboxylate, followed by hydrolysis of the resulting ethyl ester to yield the target compound.", "Starting Materials": [ "4-methylbenzenamine", "ethyl 2-amino-4,6-dihydroxypyrimidine-5-carboxylate", "sodium hydroxide", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 4-methylbenzenamine (1.0 equiv) and ethyl 2-amino-4,6-dihydroxypyrimidine-5-carboxylate (1.1 equiv) in ethanol.", "Step 2: Add sodium hydroxide (1.2 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Quench the reaction by adding water and acidify with hydrochloric acid.", "Step 4: Extract the product with ethyl acetate and dry over magnesium sulfate.", "Step 5: Concentrate the solution and purify the product by column chromatography to yield 4-[(4-methylphenyl)amino]pyrimidine-5-carboxylic acid." ] }

CAS RN

16100-48-4

Product Name

4-[(4-methylphenyl)amino]pyrimidine-5-carboxylic acid

Molecular Formula

C12H11N3O2

Molecular Weight

229.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.